Cas no 956394-41-5 (3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid)

• Product Name: 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid
• CAS No: 956394-41-5
• MF: C₁₀H₁₁F₃N₂O₂
• MW: 248.201752901077
• MDL: MFCD03419751
• CID: 1068630
• PubChem ID: 7018513
• Update Time: 2025-06-11

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-Cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]propanoic acid
• 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid

• MDL： MFCD03419751
• Inchi： 1S/C10H11F3N2O2/c11-10(12,13)8-5-7(6-1-2-6)15(14-8)4-3-9(16)17/h5-6H,1-4H2,(H,16,17)
• InChI Key： NSHHJMBUPYGXKS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C2CC2)N(CCC(=O)O)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid Security Information

• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid

Introduction to 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid (CAS No. 956394-41-5)

3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid, identified by its Chemical Abstracts Service (CAS) number 956394-41-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole derivatives, a class of heterocyclic compounds known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a cyclopropyl group and a trifluoromethyl substituent, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery.

The trifluoromethyl group, characterized by its high electronegativity, significantly influences the electronic distribution within the molecule. This substitution pattern is frequently employed in medicinal chemistry to enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles. In contrast, the cyclopropyl ring introduces steric hindrance and rigidity to the molecular framework, which can be strategically leveraged to optimize interactions with biological receptors. The combination of these structural elements in 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid suggests a multifaceted approach to drug design, offering potential benefits in terms of efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of this compound with various biological targets. Studies have indicated that pyrazole derivatives exhibit a broad spectrum of pharmacological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The specific arrangement of functional groups in 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid may contribute to its ability to modulate key signaling pathways involved in disease progression. For instance, preliminary computational studies suggest that this compound could interact with enzymes and receptors implicated in metabolic disorders and inflammatory responses.

In the realm of drug development, the synthesis of novel heterocyclic compounds like 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid represents a critical step toward identifying lead compounds with therapeutic potential. The pyrazole core is a well-documented scaffold in medicinal chemistry, with numerous examples having transitioned from academic research to clinical trials. The structural diversity inherent in this class of compounds allows for extensive chemical modification, enabling the optimization of key pharmacophoric elements. The presence of both cyclopropyl and trifluoromethyl groups in this molecule may enhance its binding affinity and reduce susceptibility to enzymatic degradation, making it an attractive candidate for further exploration.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of fluorine into organic molecules often leads to improved pharmacological properties, including increased lipophilicity, extended half-life, and enhanced bioavailability. The trifluoromethyl group in 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid is expected to contribute to these desirable characteristics, potentially improving the compound's overall efficacy as a drug candidate. Additionally, the pyrazole ring itself is known for its ability to engage in hydrogen bonding interactions with biological targets, which can be crucial for achieving high affinity binding. The combination of these features suggests that this compound may exhibit promising activity against a range of therapeutic targets.

Current research trends indicate that pyrazole derivatives continue to be a fertile ground for innovation in drug discovery. The structural versatility of pyrazole allows for the creation of molecules with tailored properties suited for specific biological applications. For example, recent studies have highlighted the potential of pyrazole-based compounds as inhibitors of kinases and other enzymes involved in cancer signaling pathways. Given the structural similarities between 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid and known bioactive pyrazoles, it is reasonable to hypothesize that this compound may exhibit similar inhibitory effects on relevant targets.

The synthesis of complex organic molecules like 3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid requires meticulous planning and execution due to the intricate interplay between functional groups and reaction conditions. Advances in synthetic methodologies have made it possible to construct such molecules with increasing precision and efficiency. Techniques such as transition-metal catalysis, asymmetric synthesis, and flow chemistry have all contributed to the growing arsenal available to synthetic chemists. These methods not only improve yield but also enhance scalability, which is essential for transitioning from laboratory-scale preparations to industrial production.

In conclusion,3-5-cyclopropyl-3-(trifluoromethyl)-1H-pyrazol-1-ylpropanoic acid (CAS No. 956394-41-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, including the presence of both cyclopropyl and trifluoromethyl substituents on a pyrazole backbone, make it an intriguing molecule with potential applications across multiple therapeutic areas. As computational tools continue to advance and synthetic methodologies evolve,the prospects for developing novel drugs based on heterocyclic scaffolds like pyrazole are more promising than ever before.